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Compound of Interest

Compound Name: 2-Methylpropylboronic acid

Cat. No.: B032443

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 2-
methylpropylboronic acid (also known as isobutylboronic acid). The information is intended
to assist researchers, scientists, and drug development professionals in using this reagent
safely in a laboratory setting.

Chemical and Physical Properties

2-Methylpropylboronic acid is a white, crystalline solid that is hygroscopic, meaning it readily
absorbs moisture from the air.[1] It is an important reagent in organic synthesis, particularly in
Suzuki-Miyaura cross-coupling reactions.[2]

Property Value Reference
CAS Number 84110-40-7 [3]
Molecular Formula C4H11BO2 [3]
Molecular Weight 101.94 g/mol [3]
Appearance White flakes or crystalline solid  [1][4]
Melting Point 108-111 °C [4]
Hygroscopicity Hygroscopic [1][5]
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Hazard Identification and Classification

2-Methylpropylboronic acid is classified as an irritant. It can cause skin, eye, and respiratory

tract irritation.[1][3] Ingestion may lead to gastrointestinal irritation.[1]

Hazard o

. GHS Code Description Reference
Classification
Skin Irritation H315 Causes skin irritation [3]

o Causes serious eye
Eye Irritation H319 o [3]

irritation
Specific target organ ]
o _ May cause respiratory

toxicity — single H335 [3]

exposure

irritation

NFPA 704 Rating (estimated):[1]
e Health: 2 (Moderate)
o Flammability: O (Minimal)

e Instability: 0 (Minimal)

Toxicological Data

Specific quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal

concentration, 50%) for 2-methylpropylboronic acid are not readily available in published

literature.[1] Due to the lack of comprehensive toxicological data, this compound should be

handled with care, assuming it may have other potential health effects.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn at all times when handling 2-

methylpropylboronic acid to minimize exposure.
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PPE Type Specification Reference

Chemical safety goggles or
) glasses conforming to EN166
Eye Protection [1][5]
(EU) or OSHA 29 CFR

1910.133 (US)

_ Chemical-resistant gloves
Hand Protection o
(e.g., nitrile rubber)

) ] Laboratory coat, long pants,
Skin and Body Protection [1]
and closed-toe shoes

Not required for small-scale
laboratory use with adequate
ventilation. For large-scale use

Respiratory Protection or in case of insufficient [1]
ventilation, a NIOSH/MSHA
approved respirator is

recommended.

Experimental Protocols
General Handling and Storage

2-Methylpropylboronic acid is hygroscopic and should be stored in a tightly sealed container
in a cool, dry place, preferably in a desiccator or under an inert atmosphere (e.g., nitrogen or
argon).[1][5]

Weighing and Transferring

Due to its fluffy nature and potential for static electricity, 2-methylpropylboronic acid should
be weighed and transferred in a fume hood to avoid inhalation of dust. An anti-static gun can
be used to minimize static cling.

Protocol:

e Ensure the fume hood is functioning correctly.
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e Wear all required PPE.

e Place a weighing paper or boat on the analytical balance and tare.

o Carefully transfer the desired amount of 2-methylpropylboronic acid to the weighing vessel
using a clean spatula.

« If the solid is being added to a reaction vessel, do so carefully to avoid creating dust.

Clean any spills immediately (see section 6).

Use in a Suzuki-Miyaura Coupling Reaction (lllustrative
Example)

This protocol provides a general outline and should be adapted to the specific requirements of
the reaction being performed.

¢ Reaction Setup:

o Set up a dry reaction flask equipped with a magnetic stir bar and a condenser under an
inert atmosphere (nitrogen or argon).

o To the flask, add the aryl halide, a palladium catalyst (e.g., Pd(PPh3)4), and a suitable
solvent (e.g., toluene, dioxane, or DMF).

o Addition of Reagents:

o In a separate container, dissolve the 2-methylpropylboronic acid and a base (e.g.,
K2C03, Cs2C03, or K3PO4) in a suitable solvent (e.g., water or ethanol).

o Add the solution of the boronic acid and base to the reaction flask via a syringe or
dropping funnel.

e Reaction:

o Heat the reaction mixture to the desired temperature and monitor the reaction progress by
a suitable analytical technique (e.g., TLC, GC, or LC-MS).
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o Work-up:

o

Once the reaction is complete, cool the mixture to room temperature.

[¢]

Quench the reaction by adding water or a dilute aqueous acid.

[¢]

Extract the product with an organic solvent.

[e]

Wash the organic layer with brine, dry it over an anhydrous salt (e.g., MgSO4 or Na2S04),
and concentrate it under reduced pressure.

e Purification:

o Purify the crude product by a suitable method, such as column chromatography or
recrystallization.

Accidental Release Measures

In case of a spill, follow these steps:

Evacuate the area.

e Ensure adequate ventilation.

e Wearing appropriate PPE, carefully sweep up the spilled solid and place it in a sealed
container for disposal.[1][6]

¢ Avoid generating dust.[1]

» Clean the spill area with a wet cloth or paper towel and dispose of the cleaning materials in a
sealed bag.

First Aid Measures
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Exposure Route

First Aid Procedure

Reference

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

medical attention.

[1]

Skin Contact

Remove contaminated
clothing. Flush skin with plenty
of soap and water for at least
15 minutes. Seek medical

attention if irritation develops.

[1]

Inhalation

Remove to fresh air. If not
breathing, give artificial
respiration. If breathing is
difficult, give oxygen. Seek
medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the
person is conscious, rinse their
mouth with water and give
them 2-4 cupfuls of water or
milk to drink. Seek medical

attention.

[1]

Visualizations

Experimental Workflow for Safe Handling
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Experimental Workflow for Safe Handling of 2-Methylpropylboronic Acid

Preparation

Review SDS and SOPs

Don Personal Protective Equipment (PPE)

Prepare Work Area (Fume Hood)

Proceed to handling

Weighing and Transferring

Addition to Reaction

After reaction completion

Cleanup and Disposal

Decontaminate Glassware

Dispose of Waste

Clean Work Area

Remove and Store PPE

Click to download full resolution via product page

Caption: Workflow for handling 2-methylpropylboronic acid.
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Logical Relationships of Safety Precautions

Key Safety Precautions for 2-Methylpropylboronic Acid

Potential Hazards

Safe Handling of . o . o S
2-Methylpropylboronic Acid Respiratory Irritation Hygroscopic Eye Irritation Skin Irritation

In case of exposure [[n case of spill “\Mitigated by
Emergency Response

Engineering Controls Administrative Controls Personal Protective Equipment
(Fume Hood) (SOPs, Training) (Gloves, Goggles, Lab Coat)

anaged by proper storage “\ Protected by

Control Measures

First Aid Spill Cleanup

Click to download full resolution via product page

Caption: Relationships between safety precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety and Handling of 2-
Methylpropylboronic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032443#safety-and-handling-precautions-for-2-
methylpropylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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